Cas no 1804774-47-7 (3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-acetic acid)

• Product Name: 3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-acetic acid
• CAS No: 1804774-47-7
• MF: C₉H₈F₃IN₂O₃
• MW: 376.071105003357
• CID: 4836831
• Update Time: 2025-11-01

3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-acetic acid

• Inchi： 1S/C9H8F3IN2O3/c10-9(11,12)18-6-1-4(2-7(16)17)15-8(13)5(6)3-14/h1H,2-3,14H2,(H,16,17)
• InChI Key： ZVFPLJSPFLPISX-UHFFFAOYSA-N
• SMILES： IC1=C(CN)C(=CC(CC(=O)O)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• XLogP3: -1.2
• Topological Polar Surface Area: 85.4

Additional information on 3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-acetic acid

3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-acetic Acid: A Comprehensive Overview

3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-acetic acid, also known by its CAS number 1804774-47-7, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which have been extensively studied due to their unique chemical properties and biological activities. The structure of this compound includes a pyridine ring substituted with an amino methyl group, an iodine atom, a trifluoromethoxy group, and an acetic acid moiety. These substituents contribute to its versatile reactivity and make it a valuable molecule in synthetic chemistry and drug discovery.

The synthesis of 3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-acetic acid involves a series of multi-step reactions, including nucleophilic substitutions, oxidations, and coupling reactions. Recent advancements in catalytic methods have enabled the efficient construction of such complex molecules with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to optimize the production process, reducing reaction times and enhancing product quality.

In terms of biological activity, this compound has shown promising results in preliminary studies as a potential lead molecule for drug development. Its structure suggests potential interactions with various biological targets, such as enzymes, receptors, and ion channels. For instance, the trifluoromethoxy group is known to enhance lipophilicity and improve drug-like properties, while the amino methyl group may facilitate hydrogen bonding interactions with target proteins.

Recent studies have focused on the evaluation of 3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-acetic acid as a candidate for anti-inflammatory and anticancer therapies. In vitro assays have demonstrated its ability to inhibit pro-inflammatory cytokines and induce apoptosis in cancer cell lines. These findings highlight its potential as a scaffold for developing novel therapeutic agents.

The presence of an iodine atom in the structure introduces additional functionality, enabling further chemical modifications. For example, iodide can be readily replaced with other groups via nucleophilic substitution reactions, allowing researchers to explore a wide range of structural analogs. This flexibility makes the compound highly valuable in medicinal chemistry programs aimed at optimizing pharmacokinetic properties such as bioavailability and metabolic stability.

In conclusion, 3-(Aminomethyl)-2-iodo-4-(trifluoromethoxy)pyridine-6-acetic acid represents a versatile platform for chemical innovation. Its unique structure, combined with recent advances in synthetic methods and biological evaluations, positions it as a promising candidate for future drug development efforts.